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Compound of Interest

Compound Name: 5-Hexenenitrile

Cat. No.: B1345603 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of 5-
Hexenenitrile, specifically its boiling point and density. The information is tailored for

researchers, scientists, and professionals in drug development who require precise and reliable

data for their work. This document includes detailed experimental protocols for the

determination of these properties and a visualization of a relevant chemical transformation.

Core Physical Properties
5-Hexenenitrile is a colorless to pale yellow liquid at room temperature.[1] It is an unsaturated

aliphatic nitrile with the molecular formula C₆H₉N.[1]

Data Summary
The following table summarizes the reported values for the boiling point and density of 5-
Hexenenitrile. These values are critical for a variety of applications, including reaction

condition optimization, purification process design, and safety assessments.
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Physical Property Value Conditions

Boiling Point 165 °C
At standard atmospheric

pressure (760 mmHg)

160-162 °C
At standard atmospheric

pressure (760 mmHg)

75-78 °C
At reduced pressure (13

mmHg)

Density 0.837 g/mL At 25 °C

0.84 g/mL Not specified

Specific Gravity 0.84
At 20 °C (compared to water at

20 °C)

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research. The

following sections detail the standard methodologies for measuring the boiling point and

density of a liquid organic compound such as 5-Hexenenitrile.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[2] For an accurate determination, two primary methods are commonly employed: the

distillation method for larger sample volumes and the capillary method for smaller quantities.[2]

Capillary Method (Siwoloboff Method)

This micro-method is suitable for determining the boiling point of small amounts of liquid.

Materials:

Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer or an aluminum block)

Thermometer (calibrated)
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Small test tube (fusion tube)

Capillary tube (sealed at one end)

Sample of 5-Hexenenitrile (a few milliliters)

Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

A small amount of 5-Hexenenitrile is placed into the fusion tube.

A capillary tube, which has been sealed at one end, is inverted and placed into the fusion

tube containing the liquid sample.

The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is placed in a Thiele tube or other heating bath.

The apparatus is heated slowly and uniformly.[3]

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Upon further heating, the vapor of the liquid will enter the capillary tube. When the vapor

pressure of the sample equals the atmospheric pressure, a rapid and continuous stream of

bubbles will emerge from the open end of the capillary tube.[3]

The heat source is then removed, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[4]

Determination of Density
Density is the mass of a substance per unit of its volume. For liquids, this is typically measured

in grams per milliliter (g/mL).
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Gravimetric Method using a Pycnometer or Volumetric Flask

This method provides high accuracy and is a standard procedure in many laboratories.

Materials:

Pycnometer or a calibrated volumetric flask (e.g., 10 mL or 25 mL)

Analytical balance (accurate to ±0.001 g)

Temperature-controlled water bath or a constant temperature room

Sample of 5-Hexenenitrile

Procedure:

The clean, dry pycnometer or volumetric flask is accurately weighed on an analytical

balance. This is the mass of the empty container.

The container is carefully filled with 5-Hexenenitrile up to the calibration mark. Care should

be taken to avoid air bubbles.

The filled container is placed in a constant temperature bath (e.g., 25 °C) to allow the liquid

to reach thermal equilibrium. The volume of the liquid may change slightly, so it might be

necessary to add or remove a small amount to bring it back to the calibration mark.

The exterior of the container is carefully dried, and it is weighed again. This is the mass of

the container plus the liquid.

The mass of the 5-Hexenenitrile is determined by subtracting the mass of the empty

container from the mass of the filled container.

The density is then calculated by dividing the mass of the liquid by the known volume of the

pycnometer or volumetric flask.[5]

Chemical Reactivity: The Wacker Oxidation
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5-Hexenenitrile can undergo a variety of chemical transformations typical of both alkenes and

nitriles.[6] A notable reaction is the Wacker oxidation, where the terminal alkene is oxidized to a

methyl ketone in the presence of a palladium catalyst.[7] This reaction is a cornerstone of

organopalladium chemistry and is widely used in organic synthesis.[8]

The overall transformation is as follows:

H₂C=CH(CH₂)₃CN + ½ O₂ → CH₃C(=O)(CH₂)₃CN

The catalytic cycle involves the oxidation of Pd(0) back to Pd(II) by a co-oxidant, typically a

copper salt, with molecular oxygen as the terminal oxidant.[9][10]

Below is a simplified representation of the Wacker-Tsuji oxidation catalytic cycle.

Wacker-Tsuji Catalytic Cycle

Catalyst Regeneration

Pd(II)Cl₂ π-Complex
+ 5-Hexenenitrile

Hydroxypalladation Intermediate

+ H₂O
- Cl⁻

β-Hydride Eliminationβ-Hydride Elimination Enol ComplexRe-insertion Product + Pd(0) + 2HCl
Release of

5-Oxohexanenitrile

Pd(0)

Pd(II)Cl₂

+ 2CuCl₂
- 2CuCl

2CuCl₂2CuCl
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Wacker-Tsuji Oxidation of 5-Hexenenitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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